Cas no 1024464-93-4 ((4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine)

• Product Name: (4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine
• CAS No: 1024464-93-4
• MF: C₁₈H₁₃N₃S
• MW: 303.380922079086
• MDL: MFCD00245623
• CID: 5032135
• Update Time: 2026-02-28

(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine Chemical and Physical Properties

Names and Identifiers

• (4-(2-NAPHTHYL)(2,5-THIAZOLYL))-3-PYRIDYLAMINE
• N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyridin-3-amine
• (4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine

• MDL： MFCD00245623
• Inchi： 1S/C18H13N3S/c1-2-5-14-10-15(8-7-13(14)4-1)17-12-22-18(21-17)20-16-6-3-9-19-11-16/h1-12H,(H,20,21)
• InChI Key： NSHLTGANKCUCMM-UHFFFAOYSA-N
• SMILES： S1C(NC2C=NC=CC=2)=NC(=C1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• XLogP3: 4.7
• Topological Polar Surface Area: 66

Additional information on (4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine

Introduction to (4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine and Its Significance in Modern Chemical Biology

(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine, with the CAS number 1024464-93-4, is a compound of significant interest in the field of chemical biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical research and drug development. The compound's molecular framework, featuring a combination of naphthyl, thiazole, and pyridine rings, makes it a versatile scaffold for designing molecules with specific biological activities.

The< strong>naphthyl moiety contributes to the compound's hydrophobicity and stability, while the< strong>thiazole ring introduces sulfur atoms that can participate in various biochemical interactions. The< strong>pyridine group further enhances the molecule's ability to engage with biological targets, particularly proteins and enzymes. This structural composition allows for the development of novel compounds with tailored pharmacological properties.

In recent years, there has been a growing interest in exploring the therapeutic potential of< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. For instance, studies have suggested that it could interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and play a crucial role in inflammation and pain signaling.

Moreover, the< strong>thiazole ring in the molecule has been identified as a privileged scaffold in medicinal chemistry due to its ability to modulate biological processes. Thiazole derivatives are known for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of a< strong>naphthyl group into this framework may enhance these properties by improving solubility and bioavailability. This combination of structural features makes< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine a promising candidate for further investigation.

The< strong>pyridine moiety also contributes to the compound's potential therapeutic applications. Pyridine-based compounds have been widely used in the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The presence of this group in< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine suggests that it may interact with neurological pathways or cellular processes relevant to these conditions. Preliminary studies have hinted at its potential role in modulating neurotransmitter release and receptor activity.

In terms of synthetic chemistry, the preparation of< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically starts with the functionalization of the< strong>naphthyl ring followed by coupling reactions to introduce the< strong>thiazole and< strong>pyridine moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently.

The pharmacokinetic properties of< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine are also subjects of interest. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preliminary pharmacokinetic studies suggest that the compound exhibits moderate solubility in water and oil phases, which could influence its bioavailability. Further research is needed to optimize its pharmacokinetic profile through structural modifications.

The development of computational models has played a significant role in studying< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine. Molecular docking simulations have been used to predict how this compound interacts with biological targets such as enzymes and receptors. These simulations help researchers identify key binding sites and understand the mechanisms by which the compound exerts its effects. Additionally, quantum mechanical calculations have been employed to analyze the electronic structure of the molecule and predict its reactivity.

The potential applications of< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine extend beyond pharmaceuticals. It has shown promise as a tool compound in chemical biology research due to its ability to modulate biological pathways without exhibiting significant toxicity. This makes it valuable for studying cellular processes and developing new experimental models.

In conclusion,< strong>(4-(2-Naphthyl)(2,5-thiazolyl))-3-pyridylamine, CAS number1024464-93-4, is a multifaceted compound with significant potential in chemical biology and drug development. Its unique structural features make it an attractive scaffold for designing molecules with specific biological activities. Further research is warranted to explore its therapeutic applications fully.